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Compound of Interest

Compound Name: 3-Octen-2-one

Cat. No.: B154500

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Octen-2-one in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Chemical Properties and Hazards

3-Octen-2-one is a flammable liquid and vapor that can cause skin and eye irritation.[1][2][3] It
is crucial to handle this chemical with appropriate care in a well-ventilated area, away from heat
and open flames.
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Property Value Source
CAS Number 1669-44-9 [4115][6]
Molecular Formula C8H140 416171
Molecular Weight 126.20 g/mol [4107]
Appearance Colorless to pale yellow liquid [41[8]
Odor Fruity, earthy, spicy [B1I51[71[8]
Boiling Point 100 °C @ 18 mm Hg [5]

Flash Point 54.44 °C (130.00 °F) [3][5]
Density 0.857 g/mL at 25 °C [5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

equipment is mandatory when handling 3-Octen-2-one.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact and
irritation.[2][3]

Eye and Face Protection

Safety glasses with side-

shields or a face shield.

To protect against splashes
and eye irritation.[1][2][3]

Skin and Body Protection

Laboratory coat, flame-
retardant antistatic protective

clothing.

To protect skin from accidental
contact and provide protection

from fire hazards.[2]

Respiratory Protection

Use in a well-ventilated area. If
risk assessment indicates, use
a full-face respirator with
appropriate cartridges (e.g.,
type ABEK).

To avoid inhalation of vapors.

[2]
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Operational Plan: Step-by-Step Handling Procedure

Following a standardized operational plan minimizes the risk of accidents and ensures
consistent, safe handling.

e Preparation:

Ensure the work area is clean and uncluttered.

[e]

o

Verify that a safety shower and eyewash station are readily accessible.[9]

[¢]

Confirm the fume hood is functioning correctly.

[¢]

Assemble all necessary materials and equipment before handling the chemical.

[e]

Don the required personal protective equipment.
e Handling:

Conduct all work with 3-Octen-2-one inside a certified chemical fume hood.

[¢]

[¢]

Keep the container tightly closed when not in use.[2][10]

[e]

Ground and bond containers when transferring material to prevent static discharge.[2][10]

o

Use only non-sparking tools.[2][10]

[¢]

Avoid contact with skin and eyes.[11]

o

Avoid inhalation of vapor or mist.[2]

o Storage:

o Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2]
[8][10]

o Keep containers tightly sealed to prevent leakage.[2]
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o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[9]

Disposal Plan

Proper disposal of 3-Octen-2-one and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of as hazardous waste. Offer surplus and non-recyclable solutions
to a licensed disposal company.[2]

Contaminated Materials: Any materials contaminated with 3-Octen-2-one (e.g., gloves,
paper towels) should be placed in a sealed, labeled container and disposed of as hazardous
waste.

Container Disposal: Dispose of the container as unused product in accordance with local
regulations.[2]

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response

Alert Personnel: Immediately alert others in the vicinity.
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Ventilate: Increase ventilation by opening windows or turning on fume hoods, ensuring
vapors are vented outside.[12]

Control Ignition Sources: Remove all sources of ignition from the area.[2][12]

Containment: For small spills, contain the spill with an inert absorbent material (e.g., sand,
vermiculite). Do not use combustible materials like paper towels.[12]

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.[12]
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e Decontaminate: Clean the spill area with soap and water.[13]

EXxposure Response

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing.[14] Wash the affected area with
soap and plenty of water for at least 15 minutes.[2][9] Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[2] Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[2]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedure for handling 3-Octen-2-one
and the decision-making process for emergency response.
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Safe Handling Workflow for 3-Octen-2-one
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Caption: Standard Operating Procedure for 3-Octen-2-one.
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Caption: Emergency Response Plan for 3-Octen-2-one Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.tcichemicals.com/US/en/p/O0252
https://wap.guidechem.com/msds/57648-55-2.html
https://research.wayne.edu/oehs/chemical/spills
https://research.wayne.edu/oehs/chemical/spills
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/product/b154500#personal-protective-equipment-for-handling-3-octen-2-one
https://www.benchchem.com/product/b154500#personal-protective-equipment-for-handling-3-octen-2-one
https://www.benchchem.com/product/b154500#personal-protective-equipment-for-handling-3-octen-2-one
https://www.benchchem.com/product/b154500#personal-protective-equipment-for-handling-3-octen-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

